Cas no 112629-69-3 (2-Sulfanyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile)
112629-69-3 structure
Product Name:2-Sulfanyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile
CAS No:112629-69-3
MF:C10H10N2S
MW:190.264800548553
MDL:MFCD02656569
CID:1200703
PubChem ID:1713148
Update Time:2025-04-20
2-Sulfanyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-Quinolinecarbonitrile, 1,2,5,6,7,8-hexahydro-2-thioxo-
- 2-sulfanylidene-5,6,7,8-tetrahydro-1H-quinoline-3-carbonitrile
- AKOS000119282
- CS-0102437
- SMR000102537
- BDBM80121
- VS-09395
- G22574
- AG-664/25098044
- CHEMBL1507883
- HMS1580B09
- Oprea1_380186
- 2-sulfanyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile
- 2-mercapto-5,6,7,8-tetrahydroquinoline-3-carbonitrile
- STK036019
- SR-01000493589-1
- EN300-34659
- HMS2559P04
- AKOS000268880
- Z57200685
- SR-01000493589
- 2-thioxo-5,6,7,8-tetrahydro-1H-quinoline-3-carbonitrile
- 112629-69-3
- 2-thioxo-1,2,5,6,7,8-hexahydroquinoline-3-carbonitrile
- MLS000392017
- BBL029725
- DTXSID90364860
- cid_1713148
- STL318410
- 2-thioxo-1,2,5,6,7,8-hexahydro-3-quinolinecarbonitrile
- 2-Sulfanyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile
-
- MDL： MFCD02656569
- Inchi： 1S/C10H10N2S/c11-6-8-5-7-3-1-2-4-9(7)12-10(8)13/h5H,1-4H2,(H,12,13)
- InChI Key： IAUSXQDCCZQHQE-UHFFFAOYSA-N
- SMILES： S=C1C(C#N)=CC2=C(CCCC2)N1
Computed Properties
- Exact Mass: 190.0566
- Monoisotopic Mass: 190.056
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 368
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 67.9Ų
Experimental Properties
- PSA: 36.68
2-Sulfanyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B536035-25mg |
2-Sulfanyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile |
112629-69-3 | 25mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B536035-50mg |
2-Sulfanyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile |
112629-69-3 | 50mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B536035-250mg |
2-Sulfanyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile |
112629-69-3 | 250mg |
$ 365.00 | 2022-06-07 | ||
| Chemenu | CM405605-100mg |
2-Sulfanyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile |
112629-69-3 | 95%+ | 100mg |
$*** | 2023-04-03 | |
| Chemenu | CM405605-250mg |
2-Sulfanyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile |
112629-69-3 | 95%+ | 250mg |
$*** | 2023-04-03 | |
| Chemenu | CM405605-1g |
2-Sulfanyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile |
112629-69-3 | 95%+ | 1g |
$*** | 2023-04-03 | |
| Enamine | EN300-24716-0.05g |
2-sulfanyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile |
112629-69-3 | 94% | 0.05g |
$60.0 | 2023-09-03 | |
| Enamine | EN300-24716-0.1g |
2-sulfanyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile |
112629-69-3 | 94% | 0.1g |
$88.0 | 2023-09-03 | |
| Enamine | EN300-24716-0.25g |
2-sulfanyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile |
112629-69-3 | 94% | 0.25g |
$126.0 | 2023-09-03 | |
| Enamine | EN300-24716-0.5g |
2-sulfanyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile |
112629-69-3 | 94% | 0.5g |
$199.0 | 2023-09-03 |
2-Sulfanyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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